Cas no 1133971-55-7 (1-(3-chloro-4-pyridazinyl)-4-Piperidineethanol)

• Product Name: 1-(3-chloro-4-pyridazinyl)-4-Piperidineethanol
• CAS No: 1133971-55-7
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 1099497
• Update Time: 2024-07-25

1-(3-chloro-4-pyridazinyl)-4-Piperidineethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-pyridazinyl)-4-Piperidineethanol
• 4-Piperidineethanol, 1-(3-chloro-4-pyridazinyl)-

• Inchi： 1S/C11H16ClN3O/c12-11-10(1-5-13-14-11)15-6-2-9(3-7-15)4-8-16/h1,5,9,16H,2-4,6-8H2
• InChI Key： SFXWCEWSIYNBPH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=NN=C2Cl)CCC(CCO)CC1

Computed Properties

• Exact Mass: 241.098
• Monoisotopic Mass: 241.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2A^2

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Melting Point: 79-80 °C
• Boiling Point: 441.7±30.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)